Cas no 157592-40-0 (1-(Pyridin-2-yl)prop-2-en-1-one)

• Product Name: 1-(Pyridin-2-yl)prop-2-en-1-one
• CAS No: 157592-40-0
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 107808
• PubChem ID: 23062952
• Update Time: 2025-11-01

1-(Pyridin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-pyridinyl)-
• 2-Propen-1-one,1-(2-pyridinyl)-(9CI)
• 1-(pyridin-2-yl)prop-2-en-1-one
• 2-Acryloylpyridine
• acryloylpyridine
• 1-(Pyridin-2-yl)prop-2-en-1-one

• Inchi： 1S/C8H7NO/c1-2-8(10)7-5-3-4-6-9-7/h2-6H,1H2
• InChI Key： XLHDKOPRDYEEQY-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 133.053
• Monoisotopic Mass: 133.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(Pyridin-2-yl)prop-2-en-1-one

Recent Advances in the Study of 1-(Pyridin-2-yl)prop-2-en-1-one (CAS: 157592-40-0) in Chemical Biology and Pharmaceutical Research

1-(Pyridin-2-yl)prop-2-en-1-one (CAS: 157592-40-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on the compound's synthesis, biological activity, and therapeutic potential, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-(Pyridin-2-yl)prop-2-en-1-one via a palladium-catalyzed cross-coupling reaction, achieving a yield of 85% with excellent purity. The researchers highlighted the compound's stability under physiological conditions, making it suitable for further derivatization. Structural analysis revealed that the α,β-unsaturated ketone moiety is crucial for its biological activity, particularly in forming Michael adducts with cysteine residues in target proteins.

In pharmacological applications, recent work has shown promising results for derivatives of 157592-40-0 as selective JAK3 inhibitors. A 2024 preclinical study demonstrated that optimized derivatives exhibited IC50 values in the nanomolar range against JAK3 while showing minimal activity against other JAK isoforms, suggesting potential for treating autoimmune disorders. Molecular docking studies revealed that the pyridine ring forms critical hydrogen bonds with the hinge region of the kinase, while the enone system interacts with the catalytic lysine residue.

The antimicrobial potential of 1-(Pyridin-2-yl)prop-2-en-1-one derivatives has also gained attention. Research published in Bioorganic Chemistry (2024) reported several derivatives showing potent activity against drug-resistant Staphylococcus aureus strains (MIC values 2-8 μg/mL). Structure-activity relationship studies indicated that electron-withdrawing substituents on the pyridine ring enhanced antibacterial activity, likely by increasing membrane permeability. Interestingly, these compounds showed low cytotoxicity against mammalian cells, suggesting a favorable therapeutic window.

From a chemical biology perspective, 157592-40-0 has proven valuable as a versatile building block for PROTAC (PROteolysis TArgeting Chimera) development. A recent Nature Chemical Biology publication detailed its use in constructing E3 ligase-binding warheads, with the enone moiety serving as an ideal linker attachment point. The resulting PROTAC molecules demonstrated efficient degradation of target proteins in cellular models, with DC50 values below 100 nM for several oncogenic targets.

Ongoing clinical trials (as of Q2 2024) are investigating a derivative of 1-(Pyridin-2-yl)prop-2-en-1-one as a potential treatment for rheumatoid arthritis (Phase I) and triple-negative breast cancer (Phase Ib). Preliminary results show good pharmacokinetic profiles with oral bioavailability exceeding 60% in animal models. However, challenges remain in optimizing metabolic stability, as the compound shows rapid glucuronidation in liver microsome assays.

Future research directions highlighted in recent reviews include exploring the compound's potential in covalent inhibitor design and as a photoaffinity labeling reagent. The unique reactivity profile of 157592-40-0, particularly its ability to participate in both nucleophilic and radical reactions, makes it an attractive scaffold for developing next-generation chemical probes and therapeutic agents. Collaborative efforts between synthetic chemists and biologists are expected to further unlock the potential of this versatile compound in the coming years.